Cas no 1261940-46-8 (N,N-Dimethyl-2-(6-oxo-1H-pyridin-3-yl)benzenesulfonamide)

• Product Name: N,N-Dimethyl-2-(6-oxo-1H-pyridin-3-yl)benzenesulfonamide
• CAS No: 1261940-46-8
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• MDL: MFCD18312526
• CID: 5187746
• Update Time: 2026-03-05

N,N-Dimethyl-2-(6-oxo-1H-pyridin-3-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(2-N,N-Dimethylsulfamoylphenyl)-2-hydroxypyridine
• N,N-Dimethyl-2-(6-oxo-1H-pyridin-3-yl)benzenesulfonamide

• MDL： MFCD18312526
• Inchi： 1S/C13H14N2O3S/c1-15(2)19(17,18)12-6-4-3-5-11(12)10-7-8-13(16)14-9-10/h3-9H,1-2H3,(H,14,16)
• InChI Key： JWMYRADSYLMVOR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C1C=CC(NC=1)=O)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 515
• XLogP3: 0.5
• Topological Polar Surface Area: 74.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on N,N-Dimethyl-2-(6-oxo-1H-pyridin-3-yl)benzenesulfonamide

Comprehensive Overview of N,N-Dimethyl-2-(6-oxo-1H-pyridin-3-yl)benzenesulfonamide (CAS No. 1261940-46-8)

N,N-Dimethyl-2-(6-oxo-1H-pyridin-3-yl)benzenesulfonamide (CAS No. 1261940-46-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative features a unique structural framework, combining a benzenesulfonamide moiety with a 6-oxo-1H-pyridin-3-yl group, which contributes to its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents, given its ability to interact with biological targets.

The compound's CAS No. 1261940-46-8 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its molecular structure and physicochemical properties make it a valuable candidate for studying enzyme inhibition and receptor modulation. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they can be optimized using machine learning algorithms to enhance binding affinity and selectivity.

One of the most frequently searched questions related to N,N-Dimethyl-2-(6-oxo-1H-pyridin-3-yl)benzenesulfonamide is its synthetic route and scalability. Researchers often explore its preparation via multi-step organic synthesis, involving key intermediates like 2-bromobenzenesulfonamide and 5-bromo-2-pyridone. The compound's solubility and stability under various conditions are also hot topics, as these factors directly impact its utility in high-throughput screening and in vitro assays.

In the context of green chemistry, there is growing interest in developing sustainable methods for synthesizing N,N-Dimethyl-2-(6-oxo-1H-pyridin-3-yl)benzenesulfonamide. Innovations such as catalyst-free reactions and microwave-assisted synthesis are being explored to reduce environmental impact. Additionally, the compound's potential role in neurodegenerative disease research has sparked discussions, particularly in relation to its pharmacokinetic profile and blood-brain barrier permeability.

From a commercial perspective, CAS No. 1261940-46-8 is often listed in catalogs of fine chemical suppliers, with inquiries focusing on purity standards and custom synthesis options. The compound's patent landscape is another area of interest, as it may be covered under intellectual property claims related to small molecule therapeutics or diagnostic agents. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its quality and confirm structural integrity.

As the demand for targeted therapies and precision medicine grows, compounds like N,N-Dimethyl-2-(6-oxo-1H-pyridin-3-yl)benzenesulfonamide are likely to remain at the forefront of research. Its versatility and potential for structure-activity relationship (SAR) studies make it a compelling subject for both academic and industrial investigations. Future directions may include exploring its synergistic effects with other bioactive molecules or optimizing its formulation for enhanced delivery.